Cas no 61953-19-3 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-)

• Product Name: Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
• CAS No: 61953-19-3
• MF: C₁₀H₁₃NO₄S₂
• MW: 275.344520330429
• CID: 1632887
• Update Time: 2024-09-11

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-

• Inchi： 1S/C10H13NO4S2/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： ZLLHUIJDPQCMLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1SC

Computed Properties

• Exact Mass: 275.02869

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 441.9±55.0 °C(Predicted)
• PSA: 74.68
• pka: 3.16±0.10(Predicted)